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Compound of Interest

Compound Name: 2,3,5-Trichloro-1,4-benzoquinone

Cat. No.: B1196591 Get Quote

An In-depth Technical Guide on the Material Safety of 2,3,5-Trichloro-1,4-benzoquinone

This guide provides comprehensive safety and technical information for 2,3,5-Trichloro-1,4-
benzoquinone, intended for researchers, scientists, and professionals in drug development.

Chemical Identification
2,3,5-Trichloro-1,4-benzoquinone is a halogenated aromatic compound belonging to the

quinone family. Its structure, featuring three chlorine atoms on the benzoquinone ring, makes it

a potent oxidizing agent and a versatile intermediate in organic synthesis.[1][2]

Identifier Value

Chemical Name 2,3,5-Trichloro-1,4-benzoquinone

Synonyms
Trichloro-p-benzoquinone, 2,3,5-

Trichlorocyclohexa-2,5-diene-1,4-dione[3]

CAS Number 634-85-5[2][3][4][5]

Molecular Formula C₆HCl₃O₂[2][3][4][5]

Molecular Weight 211.43 g/mol [1][2][4][5]

InChI Key KSFNQTZBTVALRV-UHFFFAOYSA-N[1]
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Physical and Chemical Properties
This compound is a yellow crystalline solid.[2] The electron-withdrawing nature of the three

chlorine atoms and the conjugated diketone system are key to its chemical reactivity.[1]

Property Value

Appearance Yellow Crystalline Solid[2]

Melting Point 169-170 °C[2]

Boiling Point 255.3 °C at 760 mmHg[2]

Density 1.69 g/cm³[2]

Flash Point 105 °C[2]

Vapor Pressure 0.0 ± 0.5 mmHg at 25°C (Predicted)[2]

Refractive Index 1.582[2]

Hazard Identification and Toxicology
2,3,5-Trichloro-1,4-benzoquinone is classified as a hazardous substance. It is toxic if

swallowed or inhaled and causes significant skin and eye irritation.[3]

GHS Hazard Classification Code Description

Acute Toxicity, Oral H301 Toxic if swallowed[3]

Acute Toxicity, Inhalation H331 Toxic if inhaled[3]

Skin Corrosion/Irritation H315 Causes skin irritation[3]

Serious Eye Damage/Eye

Irritation
H319 Causes serious eye irritation[3]

Data sourced from PubChem GHS classifications based on 97.4% to 100% of notifications.[3]
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Routes of Exposure Health Effects

Exposure to
2,3,5-Trichloro-1,4-benzoquinone

Inhalation

Ingestion

Skin Contact

Eye Contact

Respiratory Irritation
(Toxic Effects)

Oral Toxicity

Skin Irritation

Serious Eye Irritation
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Start: Receive Chemical

Preparation:
- Don PPE (Gloves, Goggles, Lab Coat)

- Work in Fume Hood

Handling / Experiment:
- Avoid dust generation

- Prevent skin/eye contact

Storage:
- Tightly closed container
- Inert atmosphere (N₂/Ar)

- Cool, dry, locked area

Post-use

Spill OccursGenerate Waste

End of Process

Spill Cleanup:
- Evacuate area

- Collect dry material
- Dispose as hazardous waste

Waste Disposal:
- Collect in sealed container

- Neutralize with reducing agent
- Dispose via approved facility

2,3,5-Trichloro-1,4-dimethoxybenzene
(in CH₂Cl₂)

2,3,5-Trichloro-1,4-benzoquinone

Oxidative
Demethylation

Boron Tribromide (BBr₃)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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